Cas no 851807-11-9 (1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one)

• Product Name: 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• CAS No: 851807-11-9
• MF: C₁₉H₁₉FN₂O₂S
• MW: 358.429766893387
• CID: 6354077
• PubChem ID: 4385657
• Update Time: 2025-08-04

1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• 1-(2-{[(2-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• DTXSID001328336
• SMR000323216
• 1-(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• 851807-11-9
• AKOS024589356
• MLS000684707
• HMS2761K03
• F0630-1631
• CHEMBL1729631
• 1-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one

• Inchi： 1S/C19H19FN2O2S/c1-14(24-16-8-3-2-4-9-16)18(23)22-12-11-21-19(22)25-13-15-7-5-6-10-17(15)20/h2-10,14H,11-13H2,1H3
• InChI Key： GWZUWMURDPCBTJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)C1=NCCN1C(C(C)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 358.11512719g/mol
• Monoisotopic Mass: 358.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one

Comprehensive Analysis of 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one (CAS No. 851807-11-9)

The compound 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one, identified by its CAS No. 851807-11-9, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a fluorophenyl group and a phenoxy moiety in its structure enhances its potential for selective binding and functional versatility, making it a subject of significant interest in modern chemical research.

In recent years, the demand for imidazole-based compounds has surged due to their role in drug discovery and development. Researchers are particularly intrigued by the 2-fluorophenyl substitution in this molecule, as fluorine atoms are known to improve bioavailability and metabolic stability. The methylsulfanyl linker further contributes to its chemical reactivity, enabling potential modifications for targeted applications. This compound's CAS No. 851807-11-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its 4,5-dihydro-1H-imidazole core is a privileged scaffold in drug design, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The phenoxypropan-1-one segment adds a layer of complexity, potentially influencing its pharmacokinetic profile. These attributes align with current trends in small-molecule therapeutics, where multi-functional compounds are highly sought after.

The industrial applications of CAS No. 851807-11-9 extend beyond pharmaceuticals. Its structural features make it a candidate for catalysis and material science innovations. For instance, the fluorophenyl group could enhance interactions in polymer matrices, while the imidazole ring might serve as a ligand in coordination chemistry. Such versatility addresses the growing need for multi-purpose chemicals in sustainable technologies, a topic gaining traction in both scientific and environmental circles.

Analytical characterization of 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its intended uses. The CAS No. 851807-11-9 is often referenced in patent literature, underscoring its commercial potential. As the scientific community continues to explore fluorinated compounds, this molecule stands out for its balanced properties and adaptability.

In conclusion, 1-(2-{(2-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one (CAS No. 851807-11-9) represents a compelling example of modern chemical innovation. Its intricate design and functional groups position it at the intersection of drug discovery, material engineering, and green chemistry. As research progresses, this compound is likely to play a pivotal role in addressing contemporary challenges in science and industry, making it a valuable subject for further investigation.